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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Refrigerant 502 (R-502) is an azeotropic refrigerant mixture that was once widely used in low

and medium-temperature refrigeration applications, such as commercial freezers and ice

machines.[1][2] Due to its ozone-depleting properties, its production was phased out under the

Montreal Protocol.[2] This guide provides a detailed technical overview of its chemical

composition, formula, and key physical properties.

Chemical Composition and Formula
R-502 is an azeotropic blend of two chlorofluorocarbon (CFC) and hydrochlorofluorocarbon

(HCFC) components:

HCFC-22 (Chlorodifluoromethane): CHClF₂

CFC-115 (Chloropentafluoroethane): CClF₂CF₃

The mixture consists of approximately 48.8% R-22 and 51.2% R-115 by mass.[1][2][3][4][5] As

an azeotrope, R-502 evaporates and condenses at a constant temperature, which ensures a

minimal temperature glide (≤0.6°C) and consistent performance.[6] The overall molecular

formula for the mixture can be written as C₃HCl₂F₇.[6][7]

Below is a diagram illustrating the chemical composition of Refrigerant 502.
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Components (% by mass)

Refrigerant 502 (Azeotropic Mixture)

HCFC-22 (48.8%)
Chlorodifluoromethane

Formula: CHClF₂

 

CFC-115 (51.2%)
Chloropentafluoroethane

Formula: CClF₂CF₃
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A logical diagram showing the constituent components of Refrigerant 502.

Physical and Chemical Properties
The performance and characteristics of a refrigerant are defined by its thermodynamic and

physical properties. The data for R-502 has been determined through various experimental and

computational methods, with thermodynamic properties often fitted using equations of state,

such as the Martin-Hou equation.[4]
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Property Value

Molecular Weight 111.63 g/mol [3][8]

Boiling Point (1 atm) -45.3 °C / -49.5 °F[6][8]

Critical Temperature 80.7 °C / 177.3 °F[6]

Critical Pressure 40.2 bar / 582.8 psia[3][6]

Liquid Density (21.1°C) 1233.4 kg/m ³ (77 lb/ft³)[6]

Vapor Density (at BP) 6.22 kg/m ³ (0.388 lb/ft³)[6]

Ozone Depletion Potential (ODP) 0.33 (relative to CFC-11 = 1.0)[1][3][6]

Global Warming Potential (GWP) ~4657 (100-year, relative to CO₂ = 1.0)[3][6]

Safety Classification (ASHRAE) A1[1][3]

Standard Experimental Protocols for Property
Determination
The accurate determination of refrigerant properties is crucial for system design and safety

analysis. While specific experimental reports for R-502 are found in historical technical

bulletins, the methodologies employed are generally consistent with industry standards

established by organizations like ASHRAE (American Society of Heating, Refrigerating and Air-

Conditioning Engineers) and NIST (National Institute of Standards and Technology).

A generalized workflow for characterizing a refrigerant is outlined below.
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1. Sample Preparation
(High-Purity Refrigerant)

2. P-v-T Measurement
(Pressure-Volume-Temperature)

Method: Two-sinker densimeter, Burnett apparatus

Determine density
at various T & P

3. Calorimetry
(Heat Capacity, Enthalpy)

Method: Flow calorimeter, DSC

Measure heat input
& temperature change

4. Equation of State (EoS) Development
(e.g., Martin-Hou, Helmholtz)

Fit EoS parameters
to experimental data

Provide data for
EoS fitting

6. Model Validation & Data Dissemination
(Comparison with experimental data)

5. Transport Property Measurement
(Viscosity, Thermal Conductivity)

Method: Vibrating-wire viscometer, Transient hot-wire

Compare model
predictions

Final Thermodynamic & Transport
Property Tables/Software
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A generalized workflow for the experimental determination of refrigerant properties.

Pressure-Volume-Temperature (P-v-T) and Density Measurement: The relationship between

pressure, volume, and temperature is fundamental. These data are collected using high-

precision instruments like a two-sinker densimeter, which relies on Archimedes' principle, or

a Burnett apparatus. These measurements are critical for establishing the equation of state.

Calorimetry: Properties such as specific heat capacity (Cp, Cv) and heat of vaporization are

measured using calorimeters. A flow calorimeter is often used, where a known amount of

heat is added to a steady flow of the refrigerant, and the resulting temperature change is

precisely measured.
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Critical Point Determination: The critical temperature and pressure are determined by

observing the disappearance of the liquid-vapor meniscus as the substance is heated in a

sealed, transparent cell.

Equation of State (EoS) Modeling: The experimental data from P-v-T and calorimetry

measurements are used to fit the parameters of a highly accurate equation of state (such as

a Helmholtz energy-based EoS).[4] This EoS can then be used to calculate all

thermodynamic properties over a wide range of conditions.

Transport Property Measurement: Viscosity is often measured with a vibrating-wire

viscometer, while thermal conductivity is measured using the transient hot-wire method.

These properties are crucial for modeling heat transfer and fluid flow in refrigeration systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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